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Compound of Interest

Compound Name: Benzyl 2-bromopropanoate

Cat. No.: B126160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for Benzyl 2-bromopropanoate (CAS No. 3017-53-6). The information is compiled from

Safety Data Sheets (SDS), chemical databases, and established experimental guidelines to

ensure safe handling and use in a laboratory setting. All quantitative data is summarized in

structured tables, and relevant workflows are visualized to enhance clarity.

Chemical Identification and Physical Properties
Benzyl 2-bromopropanoate is a colorless to yellow liquid with a fruity odor.[1] It is primarily

used as an intermediate in the synthesis of pharmaceuticals, fragrances, and other organic

compounds.[1]
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Property Value Source

Molecular Formula C₁₀H₁₁BrO₂ [1][2]

Molecular Weight 243.10 g/mol [1][2]

CAS Number 3017-53-6 [1]

Appearance Colorless to yellow liquid/oil [1][3]

Boiling Point 139-141 °C [1]

Density 1.410 ± 0.06 g/cm³ (Predicted) [1]

LogP 2.51320 [1]

Synonyms

Benzyl α-bromopropionate, 2-

Bromopropionic acid benzyl

ester

[4][5]

Hazard Identification and Classification
Benzyl 2-bromopropanoate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties and potential for causing allergic reactions and

environmental harm.

GHS Hazard Summary
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory System)

H335: May cause respiratory

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Sources:[2][4][6]

GHS Pictograms and Signal Word
Signal Word: Warning[2][4]

Pictograms:

alt text

alt text

Benzyl 2-bromopropanoate

GHS Hazard Classification

Benzyl 2-bromopropanoate
CAS: 3017-53-6

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation

H317
May cause an allergic skin reaction

H400
Very toxic to aquatic life
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Caption: GHS Hazard Classification for Benzyl 2-bromopropanoate.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling Benzyl 2-bromopropanoate
to minimize exposure and prevent adverse effects.

Exposure Controls and Personal Protection
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[4] Facilities should be equipped with an eyewash station and a safety shower.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

other protective clothing to prevent skin contact.[4]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge for organic vapors.[4]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation occurs or persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b126160?utm_src=pdf-body-img
https://www.benchchem.com/product/b126160?utm_src=pdf-body
https://www.benchchem.com/product/b126160?utm_src=pdf-body
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.criver.com/products-services/safety-assessment/toxicology-services/ocular-irritation-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

Hazardous Combustion Products: Thermal decomposition may produce carbon oxides and

hydrogen bromide gas.[4]

Accidental Release: Evacuate unnecessary personnel. Wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[4] Do not allow the chemical to enter drains or waterways.[4]

Pre-Experiment Planning

Personal Protective Equipment (PPE)

Chemical Handling

Emergency Response

Review SDS and Hazard Information

Wear Safety Goggles,
Gloves, and Lab Coat

Assess Risks

Handle in a
Chemical Fume Hood

Prepare for Handling

In Case of Exposure:
Follow First-Aid Measures

Potential Incidents

In Case of Spill:
Follow Spill Cleanup Protocol

Potential Incidents
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Caption: Safe Handling Workflow for Benzyl 2-bromopropanoate.

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) for Benzyl 2-bromopropanoate are not readily available in the

public domain, the GHS classification is based on the known irritant and sensitizing properties

of the substance.[4]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[4]

Symptoms of Exposure:

Skin Contact: May cause redness, itching, scaling, and blistering.[4]

Eye Contact: May result in redness, pain, and severe eye damage.[4]

Inhalation: May cause irritation of the lungs and respiratory system.[4]

Experimental Protocols for Hazard Assessment
The hazard classifications for chemicals like Benzyl 2-bromopropanoate are determined

through standardized experimental protocols. The following are summaries of the

methodologies that would be used to assess its primary hazards.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to determine the potential of a substance to cause reversible inflammatory

changes to the skin.

Test Animal: The albino rabbit is the recommended species.

Procedure: a. A small area of the animal's fur is clipped. b. A dose of 0.5 mL (for liquids) or

0.5 g (for solids) of the test substance is applied to a small patch of skin (approx. 6 cm²). An

untreated area of skin serves as a control.[6] c. The treated area is covered with a gauze
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patch and a semi-occlusive dressing for a 4-hour exposure period.[6] d. After 4 hours, the

patch is removed, and the residual test substance is washed off.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Observations continue for up to 14 days to

assess the reversibility of any observed effects.[6]

Endpoint: The severity of the skin reactions is scored. If the responses persist to the end of

the 14-day observation period, the substance is considered an irritant.[6]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This protocol evaluates the potential of a substance to cause damage to the eye.

Test Animal: The albino rabbit is the preferred species.

Procedure: a. A single dose of the test substance (typically 0.1 mL for liquids) is instilled into

the conjunctival sac of one eye. The other eye remains untreated and serves as a control.[8]

b. The eyelids are held shut for a brief period to allow for distribution of the substance.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[8] The severity of the lesions is scored.

Endpoint: The evaluation is based on the severity and reversibility of the ocular lesions. The

use of topical anesthetics and systemic analgesics is recommended to minimize pain and

distress.[9]

Acute Inhalation Toxicity (Based on OECD Guideline
436)
This test assesses the toxicity of a substance upon inhalation over a short period.

Test Animal: The rat is the preferred species.

Procedure: a. A group of animals (typically 3 of each sex per step) is exposed to a specific

concentration of the test substance as a vapor, aerosol, or gas in an inhalation chamber.[3]
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b. The exposure duration is typically 4 hours.[3] c. The test is conducted in a stepwise

manner, with the outcome of one step (mortality or evident toxicity) determining the

concentration for the next step.

Observation: Animals are observed for clinical signs of toxicity during and after exposure for

up to 14 days. Body weight is recorded weekly.[3]

Endpoint: The primary endpoint is mortality, which allows for the classification of the

substance into a GHS category. A gross necropsy is performed on all animals at the end of

the study.[3]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[4]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. The substance should be handled as hazardous waste.[4]

This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical

and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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